![molecular formula C18H15FN4O3S2 B2412396 2-{[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide CAS No. 2097925-38-5](/img/structure/B2412396.png)
2-{[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide
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Description
2-{[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H15FN4O3S2 and its molecular weight is 418.46. The purity is usually 95%.
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Scientific Research Applications
- Sulfonamide derivatives, including this compound, have been studied for their antimicrobial effects. The presence of the sulfonamide group often enhances antibacterial and antifungal activities. Researchers have explored the synthesis and antimicrobial potential of indole-sulfonamide analogs, which exhibit strong actions against microorganisms .
- Indole derivatives, such as the one mentioned, have shown promise as anticancer agents. Their unique chemical structure and biological properties make them attractive candidates for cancer therapy. Investigating the specific mechanisms of action and potential targets could lead to novel treatments .
- While not directly studied for this compound, indole derivatives have demonstrated antiviral properties. Researchers have explored their effects against various viruses, including HIV and other viral strains. Further studies could reveal whether this specific sulfonamide-indole hybrid exhibits antiviral activity .
- Certain indole-sulfonamide derivatives have displayed anti-inflammatory and analgesic properties. These compounds may modulate pain pathways and reduce inflammation. Investigating their efficacy and safety profiles could contribute to pain management strategies .
- Some indole derivatives have been investigated for their antidiabetic effects. While the exact mechanisms remain to be fully elucidated, exploring the impact of this compound on glucose metabolism and insulin sensitivity could provide valuable insights .
- Combining thiazole and sulfonamide groups has yielded hybrid antimicrobials. Researchers synthesized N-(4-(4-(methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide derivatives, which exhibit antibacterial activity. Investigating their mode of action and potential clinical applications is an ongoing area of interest .
Antimicrobial Properties
Anticancer Activity
Antiviral Investigations
Anti-Inflammatory and Analgesic Effects
Antidiabetic Potential
Hybrid Antibacterial Agents
properties
IUPAC Name |
2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-N-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN4O3S2/c19-12-6-8-13(9-7-12)22-16(24)11-27-18-21-10-15(17(20)23-18)28(25,26)14-4-2-1-3-5-14/h1-10H,11H2,(H,22,24)(H2,20,21,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEELCEAFLBDVGA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)C2=CN=C(N=C2N)SCC(=O)NC3=CC=C(C=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN4O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl}-N-(4-fluorophenyl)acetamide |
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